Cas no 2231673-19-9 (6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde)

• Product Name: 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• CAS No: 2231673-19-9
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5223288
• Update Time: 2026-03-07

6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

• Inchi： 1S/C9H7FN2O/c1-12-4-6(5-13)9-8(12)2-7(10)3-11-9/h2-5H,1H3
• InChI Key： HBANAFONBLEIJN-UHFFFAOYSA-N
• SMILES： C12C(C=O)=CN(C)C1=CC(F)=CN=2

Additional information on 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

6-Fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 2231673-19-9): An Emerging Compound in Medicinal Chemistry

6-Fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 2231673-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is characterized by a pyrrolopyridine core with a fluoro substituent at the 6-position and a methyl group at the 1-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The fluoro substituent enhances the lipophilicity and metabolic stability of the compound, while the methyl group contributes to its overall stability and bioavailability.

Recent studies have highlighted the potential of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde in various therapeutic applications. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its anti-inflammatory and anti-cancer properties, 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has also shown potential as a neuroprotective agent. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as hydrogen peroxide and β-amyloid peptides. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of a fluoro-substituted aniline with a suitable aldehyde followed by cyclization to form the pyrrolopyridine core. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, making large-scale production feasible for pharmaceutical applications.

The pharmacokinetic properties of 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde have also been investigated to ensure its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These properties are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

In conclusion, 6-fluoro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 2231673-19-9) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to explore its full therapeutic potential, paving the way for future clinical applications.